Cas no 1498945-58-6 (5-Bromo-2-chloro-3-fluorobenzoic acid)

• Product Name: 5-Bromo-2-chloro-3-fluorobenzoic acid
• CAS No: 1498945-58-6
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• CID: 4701192
• Update Time: 2023-08-15

5-Bromo-2-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-fluorobenzoic acid
• JAZNFDWSEVHDPN-UHFFFAOYSA-N
• 5-Bromo-2-chloro-3-fluorobenzoic acid

• Inchi： 1S/C7H3BrClFO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： JAZNFDWSEVHDPN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 37.3